Cas no 1358947-76-8 (2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide)

2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide structure
1358947-76-8 structure
Product Name:2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
CAS No:1358947-76-8
MF:C25H26FN5O3S
MW:495.5690
CID:5345682
Update Time:2023-11-21

2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide
    • 2-((1-ethyl-6-(2-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide
    • 2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
    • 2-{[1-ethyl-6-(2-methoxybenzyl)-3-methyl-7-o
    • Inchi: 1S/C25H26FN5O3S/c1-5-31-23-22(16(3)29-31)28-25(30(24(23)33)13-17-8-6-7-9-20(17)34-4)35-14-21(32)27-18-11-10-15(2)19(26)12-18/h6-12H,5,13-14H2,1-4H3,(H,27,32)
    • InChI Key: BFKZJVDQVUCGDH-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])F)=O)C1=NC2C(C([H])([H])[H])=NN(C([H])([H])C([H])([H])[H])C=2C(N1C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 801
  • XLogP3: 4
  • Topological Polar Surface Area: 114

2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
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